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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601

Introduction

2-Allyloxyethanol, also known as ethylene glycol monoallyl ether, is a chemical intermediate
with the CAS number 111-45-5.[1][2] Its molecular formula is C5H1002, and it has a molecular
weight of 102.13 g/mol .[1][2] This document serves as a comprehensive technical guide for
researchers, scientists, and drug development professionals, consolidating critical safety data
from various Safety Data Sheets (SDS). It details the substance's physical and chemical
properties, toxicological profile, hazards, and emergency procedures. The guide includes
structured data tables for clarity, descriptions of experimental protocols, and visualizations of
key safety workflows and relationships.

Physical and Chemical Properties

2-Allyloxyethanol is a combustible liquid.[3] Its key physical and chemical properties are
summarized below.
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Property Value Source
Molecular Formula CsH1002 [1]
Molecular Weight 102.13 g/mol [1]
Appearance Liquid [3]
Boiling Point 159 °C (lit.) [1114]
Density 0.955 g/mL at 25 °C (lit.) [1][4]
Flash Point 66 °C (150.8 °F) - closed cup [415]
Refractive Index n20/D 1.436 (lit.) [4]

Vapor Pressure

0.9+0.6 mmHg at 25°C

[6]

Stability

Stable under recommended

storage conditions.

[1](3]

Toxicological Profile

The toxicological data for 2-allyloxyethanol indicates potential for acute toxicity, irritation, and

specific target organ effects. The chemical and toxicological properties have not been

thoroughly investigated.[1]

Acute Toxicity

The primary quantitative toxicological data available are from animal studies.

Metric Species Route Value Source
LD50 Rat Oral 3050 mg/kg [11[3]
LD50 Mouse Intraperitoneal 250 mg/kg [3]

Symptoms observed in rats following oral administration include ataxia, cyanosis, and a

decrease in body temperature.[1]

Irritation and Sensitization
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Skin Irritation: Causes skin irritation. Tests on rabbits showed a moderate irritation effect.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3] Symptoms of exposure can include
a burning sensation, coughing, wheezing, laryngitis, and shortness of breath.[1][3]

Skin Sensitization: No data available.[1]

Carcinogenicity and Mutagenicity

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

o Germ Cell Mutagenicity: No data available.[1]

Exposure Thresholds

A study evaluated the maximum permissible concentration in atmospheric air, determining the
following thresholds.

Threshold Type Value Source
Irritable Concentration 0.68 mg/m3 [6]
Chronic Effect 0.075 mg/m3 [6]

Hazard Identification and Classification

2-Allyloxyethanol is classified as a hazardous substance. The GHS classifications from
aggregated sources are listed below.
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Hazard Class GHS Code Description Source
Flammable Liquids H227 Combustible liquid [3]
Skin o

H315 Causes skin irritation [2][3]

Corrosion/Irritation

Causes serious eye
H318 / H319 damage / Causes [2][4]

serious eye irritation

Serious Eye

Damage/Irritation

STOT - Single May cause respiratory
H335 o [2](3]
Exposure irritation

The relationship between these hazards and the required personal protective equipment (PPE)
is crucial for safe handling.

Identified Hazards Required Personal Protective Equipment
Combustible Liquid Handle away from heat/sparks/flames

Respiratory Irritation Approved Respirator (if vapors/mist present)

Serious Eye Irritation Tightly Fitting Safety Goggles / Faceshield

Skin Irritation Protective Gloves

Click to download full resolution via product page
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Figure 1: Relationship between hazards and required PPE.

Experimental Protocols

Safety Data Sheets summarize the results of standardized toxicological tests but do not
typically include detailed experimental protocols. The cited LD50 value is likely derived from a
standardized procedure, such as the OECD Test Guideline 401 (Acute Oral Toxicity). A
representative methodology is described below.

Methodology: Acute Oral Toxicity (LD50) Study

Objective: To determine the median lethal dose (LD50) of 2-allyloxyethanol in a rodent model
(e.g., rats) following a single oral administration.

Procedure:

e Animal Selection: Healthy, young adult laboratory rats of a single strain are selected. They
are acclimatized to laboratory conditions for at least 5 days before the study.

e Housing: Animals are housed in controlled conditions (temperature, humidity, light cycle) with
free access to standard laboratory diet and water.

o Dose Preparation: The test substance, 2-allyloxyethanol, is prepared at various
concentrations, typically diluted in a suitable vehicle if necessary.

o Administration: Prior to dosing, animals are fasted overnight. The substance is administered
in a single dose by gavage using a stomach tube. A control group receives the vehicle only.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory and circulatory systems, autonomic and central nervous system
activity, and behavior patterns), and body weight changes.[1] Observations are frequent on
the day of dosing and at least daily thereafter for 14 days.

o Data Analysis: The LD50 is calculated using a standard statistical method (e.g., Probit
analysis) based on the mortality observed at different dose levels.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.benchchem.com/product/b089601?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-allyloxyethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Phase

Select healthy, young adult rats

y

Acclimatize animals to lab conditions (=5 days)

i

Fast animals overnight before dosing

Experimental Phase

Administer single oral dose via gavage

i

Observe frequently for clinical signs on Day 1

'

Observe daily for 14 days (mortality, weight)

Analysis Phase

Perform gross necropsy on all animals

'

Calculate LD50 value using statistical methods

Click to download full resolution via product page

Figure 2: Generalized workflow for an acute oral toxicity (LD50) study.
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Emergency Procedures

Proper response in an emergency is critical to mitigate harm. The following workflows outline
procedures for first aid and accidental release.

First Aid Measures

In case of exposure, follow the steps outlined below. Always consult a physician and show
them the Safety Data Sheet.[1]

Inhaled Skin Contact Eye Contact Swallowed

Inhalation Skin Contag Eye Contact Ingestion

Move person into fresh air Wash off with soap and plenty of water Rinse thoroughly with plenty of water for at least 15 minutes Do NOT induce vomiting

If not breathing, give artificial respiration Consult a physician Consult a physician Rinse mouth with water
Consult a physician

Never give anything by mouth to an unconscious person

Consult a physician

Click to download full resolution via product page

Figure 3: First aid procedures for 2-allyloxyethanol exposure.

Firefighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3]

e Unsuitable Extinguishing Media: Do NOT use a water jet.[1]

e Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides.[1] Vapors may form explosive mixtures with air.[7]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

A systematic approach is required to safely manage spills.
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Spill Detected

Remove all sources of ignition
(heat, sparks, flames)

:

Ensure adequate ventilation

:

Wear personal protective equipment
(gloves, goggles, respirator)

i

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

:

Contain and collect with non-combustible absorbent material
(sand, earth, vermiculite)

:

Use non-sparking tools to collect absorbed material

:

Place in suitable, closed containers for disposal
according to local regulations

Evacuate personnel to safe areas

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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